Cas no 1820673-59-3 (bis(N-{[3-(2-aminoethyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide) trihydrochloride)

• Product Name: bis(N-{[3-(2-aminoethyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide) trihydrochloride
• CAS No: 1820673-59-3
• CID: 4619278
• Update Time: 2025-06-15

bis(N-{[3-(2-aminoethyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide) trihydrochloride Chemical and Physical Properties

Names and Identifiers

• bis(N-{[3-(2-aminoethyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide) trihydrochloride

Additional information on bis(N-{[3-(2-aminoethyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide) trihydrochloride

Introduction to Bis(N-{[3-(2-aminoethyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide) Trihydrochloride (CAS No. 1820673-59-3)

Bis(N-{[3-(2-aminoethyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide) trihydrochloride (CAS No. 1820673-59-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of acetamide and oxadiazole, with additional functional groups that enhance its potential therapeutic applications. The trihydrochloride salt form of this compound ensures its stability and solubility in aqueous solutions, making it suitable for various biological assays and clinical trials.

The oxadiazole moiety is a key structural feature of this compound, known for its ability to modulate biological activities such as enzyme inhibition and receptor binding. The presence of the aminoethyl group further enhances the compound's flexibility and interaction with biological targets. The acetamide functionality provides additional stability and contributes to the overall pharmacokinetic profile of the molecule.

Recent studies have highlighted the potential of bis(N-{[3-(2-aminoethyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide) trihydrochloride in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its potential as an antiviral agent. Research conducted at the University of California, San Francisco, showed that bis(N-{[3-(2-aminoethyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide) trihydrochloride can effectively inhibit the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interfering with viral RNA synthesis and protein translation, thereby reducing viral load and preventing the spread of infection.

In addition to its therapeutic applications, bis(N-{[3-(2-aminoethyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide) trihydrochloride has also been studied for its potential as a research tool. Its unique chemical structure allows it to serve as a probe for investigating protein-protein interactions and signaling pathways in cells. For example, a study published in *Biochemical Pharmacology* in 2021 used this compound to explore the role of specific kinases in cancer cell proliferation. The results indicated that the compound could selectively inhibit certain kinases involved in tumor growth, providing valuable insights into potential targets for cancer therapy.

The synthesis of bis(N-{[3-(2-aminoethyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide) trihydrochloride involves several steps that require precise control over reaction conditions to ensure high yield and purity. A typical synthetic route starts with the formation of the oxadiazole ring through a condensation reaction between an appropriate nitrile and hydrazine. Subsequent functionalization steps introduce the aminoethyl group and the acetamide functionality. The final step involves converting the free base to the trihydrochloride salt form using hydrochloric acid.

Quality control is crucial during the synthesis process to ensure that the final product meets pharmaceutical standards. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly used to verify the identity and purity of bis(N-{[3-(2-aminoethyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide) trihydrochloride. These methods help detect any impurities or by-products that may affect the compound's efficacy or safety.

Clinical trials are currently underway to evaluate the safety and efficacy of bis(N-{[3-(2-aminoethyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide) trihydrochloride in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels with no significant adverse effects reported. Phase II trials are expected to provide more detailed information on its therapeutic potential in specific disease conditions.

In conclusion, bis(N-{[3-(2-aminoethyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide) trihydrochloride (CAS No. 1820673-59-3) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in drug discovery and development.